tert-Butyl (4-(methylamino)cyclohexyl)carbamate

• IUPAC Name: tert-butyl N-[4-(methylamino)cyclohexyl]carbamate
• InChI: InChI=1S/C12H24N2O2/c1-12(2,3)16-11(15)14-10-7-5-9(13-4)6-8-10/h9-10,13H,5-8H2,1-4H3,(H,14,15)
• InChI Key: TUUNNJSATKVNGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(CC1)NC
• Molecular Formula: C12H24N2O2
• DSSTOX Substance ID: DTXSID70619360
• Molecular Weight: 228.33 g/mol
• CAS No.: 919834-80-3

Description

Tert-Butyl (4-(methylamino)cyclohexyl)carbamate is a chemical compound that has gained significant attention due to its potential applications in scientific research. It is commonly used as a reagent in the synthesis of various organic compounds, and its unique properties have made it a valuable tool in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Reactivity

Tert-Butyl (4-(methylamino)cyclohexyl)carbamate serves as an essential intermediate in the synthesis of various biologically active compounds, such as omisertinib (AZD9291). Research has established methods for its rapid synthesis from commercially available materials, highlighting its significance in pharmaceutical chemistry (Zhao et al., 2017). In a different context, this compound's structural derivatives have been identified as key intermediates in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, underlining its utility in nucleotide analogue synthesis (Ober et al., 2004).

Material Science and Sensing Technologies

A derivative of this compound, specifically tert-butyl carbazole derivative, has been utilized in the construction of strong blue emissive nanofibers. These nanofibers have been employed for the detection of volatile acid vapors, demonstrating the compound's potential in the development of advanced sensing materials (Sun et al., 2015).

Environmental Science

In environmental science, the tert-butyl group, a part of the compound's structure, has been associated with methyl tert-butyl ether (MTBE), a significant volatile organic compound (VOC). Research on the adsorption of MTBE and related compounds like cyclohexane onto activated carbon contributes to our understanding of environmental pollution control and remediation (Gironi & Piemonte, 2011).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and other skin areas thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.